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Compound of Interest

Compound Name: Fluorene-13C6

Cat. No.: B564581

For researchers, scientists, and drug development professionals, the proper handling of
isotopically labeled compounds like Fluorene-13C6 is paramount for ensuring laboratory safety
and experimental integrity. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to build deep trust and provide value
beyond the product itself.

Quantitative Safety Data Summary

The following table summarizes the key quantitative data for Fluorene-13C6, primarily based
on its solution in nonane as detailed in the Safety Data Sheet (SDS).
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Parameter Value Reference
Chemical Formula C7*CeH10 [1]
Molecular Weight 172.17 [1]

Labeled CAS Number

1189497-69-5

[1]

Unlabeled CAS Number

86-73-7

[1]

GHS Hazard Classifications

Flammable liquids Category 3,
Acute toxicity (inhalation)
Category 4, Skin
corrosion/irritation Category 2,
Serious eye damage/eye
irritation Category 2, Specific
target organ toxicity — Single
exposure, Category 3,
Narcosis, Aspiration hazard

Category 1

[2]

Storage Temperature

Room temperature, away from

light and moisture

Experimental Protocols: Safe Handling and

Operation

Adherence to the following step-by-step procedures is critical when working with Fluorene-

13C6 to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls and Personal Protective Equipment (PPE):

e Ventilation: Always handle Fluorene-13C6 in a well-ventilated area. The use of a chemical

fume hood is strongly recommended to minimize inhalation of vapors.

o Personal Protective Equipment (PPE): A comprehensive PPE program is essential.

o Eye Protection: Wear safety glasses with side-shields or tightly fitting safety goggles. A

face shield should be used if there is a splashing hazard.
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o Hand Protection: Wear protective gloves. Inspect gloves for pinhole leaks before each use
and replace them if necessary.

o Body Protection: Wear a long-sleeved work shirt, long work pants, and a laboratory coat.
For larger spills, chemical-resistant clothing may be necessary.

o Respiratory Protection: If ventilation is inadequate, wear a NIOSH-certified respirator with
a filter suitable for organic vapors and particulates.

2. Handling Procedures:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, as the substance is a flammable liquid and vapor.

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. Use only non-sparking tools.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area. Contaminated clothing should be removed and washed before reuse.

3. Spill Management:

o Small Spills: For small liquid spills, use a non-combustible absorbent material and shovel it
into a designated container for disposal.

o Large Spills: In the event of a large spill, dike the area to contain the spill. Use wet sand or
earth to absorb the material for subsequent safe disposal.

o Ventilation: Ensure the spillage area is well-ventilated.
o Reporting: Notify authorities if the product enters sewers or public waters.

Disposal Plan

Proper disposal of Fluorene-13C6 and its containers is crucial to prevent environmental
contamination.

1. Waste Classification:
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» Fluorene-13C6 and any contaminated materials (e.g., absorbent pads, gloves, glassware)
must be treated as hazardous waste.

2. Containerization:

o Collect all waste in a designated, leak-proof, and clearly labeled container. The label should
include "Hazardous Waste" and the chemical name.

o Keep the waste container tightly closed when not in use.
3. Disposal Method:

» Dispose of the contents and container at an approved hazardous or special waste collection
point, in accordance with local, regional, national, and/or international regulations.

o Contact a licensed professional waste disposal service for guidance and pickup.

Workflow and Logical Relationships

The following diagram illustrates the key steps and logical flow for safely handling Fluorene-
13C6 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorene-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b564581?utm_src=pdf-custom-synthesis
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/fluorene-13c6-clm-3596-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/fluorene-13c6-clm-3596-1-2
https://isotope.com/product/attachment/CLM-3596-1.2/SDS%20-%20CLM-3596-S_V.1.0_US%20-%20English%20US.pdf
https://www.benchchem.com/product/b564581#personal-protective-equipment-for-handling-fluorene-13c6
https://www.benchchem.com/product/b564581#personal-protective-equipment-for-handling-fluorene-13c6
https://www.benchchem.com/product/b564581#personal-protective-equipment-for-handling-fluorene-13c6
https://www.benchchem.com/product/b564581#personal-protective-equipment-for-handling-fluorene-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

